Cas no 1214341-65-7 (2-(3',4-Difluorobiphenyl-2-yl)acetic acid)

2-(3',4-Difluorobiphenyl-2-yl)acetic acid is a fluorinated biphenyl derivative with applications in pharmaceutical and agrochemical research. Its structure, featuring difluorinated aromatic rings and an acetic acid functional group, makes it a valuable intermediate for synthesizing bioactive compounds. The fluorine substituents enhance metabolic stability and binding affinity in target molecules, while the carboxylic acid group allows for further derivatization. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and electronic properties. High purity and consistent quality ensure reliable performance in synthetic workflows. Its stability under standard laboratory conditions further supports its utility in multi-step organic synthesis.

2-(3',4-Difluorobiphenyl-2-yl)acetic acid structure

1214341-65-7 structure

Product Name:2-(3',4-Difluorobiphenyl-2-yl)acetic acid

CAS No:1214341-65-7

MF:C₁₄H₁₀F₂O₂

MW:248.224811077118

CID:4789819

Update Time:2025-10-23

2-(3',4-Difluorobiphenyl-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3',4-Difluorobiphenyl-2-yl)acetic acid
- Inchi： 1S/C14H10F2O2/c15-11-3-1-2-9(6-11)13-5-4-12(16)7-10(13)8-14(17)18/h1-7H,8H2,(H,17,18)
- InChI Key： MXSCWFIVQDZUFB-UHFFFAOYSA-N
- SMILES： FC1C=CC(C2C=CC=C(C=2)F)=C(C=1)CC(=O)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 296
XLogP3: 3.2
Topological Polar Surface Area: 37.3

2-(3',4-Difluorobiphenyl-2-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011001864-250mg	2-(3',4-Difluorobiphenyl-2-yl)acetic acid	1214341-65-7	97%	250mg	$484.80	2023-09-04
Alichem	A011001864-500mg	2-(3',4-Difluorobiphenyl-2-yl)acetic acid	1214341-65-7	97%	500mg	$847.60	2023-09-04
Alichem	A011001864-1g	2-(3',4-Difluorobiphenyl-2-yl)acetic acid	1214341-65-7	97%	1g	$1534.70	2023-09-04

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Additional information on 2-(3',4-Difluorobiphenyl-2-yl)acetic acid

Comprehensive Overview of 2-(3',4-Difluorobiphenyl-2-yl)acetic acid (CAS No. 1214341-65-7): Properties, Applications, and Industry Relevance

In the realm of fine chemicals and pharmaceutical intermediates, 2-(3',4-Difluorobiphenyl-2-yl)acetic acid (CAS No. 1214341-65-7) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its biphenyl backbone and difluorinated aromatic rings, serves as a critical building block in synthetic chemistry. Its molecular formula, C₁₄H₁₀F₂O₂, highlights the presence of fluorine atoms, which are increasingly sought after in drug design for their ability to enhance metabolic stability and bioavailability.

The growing demand for fluorinated compounds in medicinal chemistry aligns with the rise of targeted therapies and small-molecule inhibitors. Researchers frequently explore 2-(3',4-Difluorobiphenyl-2-yl)acetic acid as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors, addressing conditions like rheumatoid arthritis and cancer. Its carboxylic acid functional group further enables facile derivatization, making it a valuable scaffold for structure-activity relationship (SAR) studies.

From an industrial perspective, the compound's synthesis often involves Suzuki-Miyaura cross-coupling or palladium-catalyzed reactions, reflecting advancements in green chemistry and atom-efficient methodologies. These processes resonate with the pharmaceutical sector's push toward sustainable manufacturing, a topic dominating conferences and patent filings. Notably, the difluorobiphenyl moiety in this compound mimics motifs found in blockbuster drugs like Celecoxib, underscoring its relevance in drug repurposing research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are pivotal in characterizing CAS No. 1214341-65-7, ensuring compliance with stringent Good Manufacturing Practice (GMP) standards. The compound's melting point (typically 150–155°C) and solubility profile (moderate in polar organic solvents) are frequently cited in technical datasheets, aiding formulation scientists in optimizing delivery systems.

Beyond pharmaceuticals, 2-(3',4-Difluorobiphenyl-2-yl)acetic acid finds niche applications in material science, particularly in designing liquid crystals and organic semiconductors. Its planar aromatic structure facilitates π-π stacking, a property exploited in optoelectronic devices. This dual utility in life sciences and advanced materials positions the compound as a cross-disciplinary asset, a trend increasingly reflected in academic-corporate collaborations.

Environmental and regulatory considerations are paramount when handling fluorinated intermediates. While 1214341-65-7 is not classified as hazardous, its lifecycle assessment aligns with the European Chemicals Agency (ECHA) guidelines on Persistent, Bioaccumulative, and Toxic (PBT) substances. Manufacturers emphasize waste minimization strategies and closed-loop recycling to address ecological concerns—a response to consumer demand for eco-conscious pharmaceuticals.

In summary, 2-(3',4-Difluorobiphenyl-2-yl)acetic acid exemplifies the convergence of medicinal chemistry, process innovation, and sustainability. Its role in developing next-generation therapeutics and functional materials ensures its prominence in peer-reviewed literature and patent landscapes, making it a compound of enduring scientific and commercial interest.